Cas no 16301-64-7 (3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-)
16301-64-7 structure
Product Name:3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-
CAS No:16301-64-7
MF:C10H21N3
MW:183.293842077255
CID:121567
Update Time:2024-01-24
3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-
- 2-(OCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZIN-2-YL)ETHANAMINE
- 2-(1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-2-yl)ethanamine
- 3,9-Diazabicyclo[3.3.1]nonane,3-(2-aminoethyl)-9-methyl-(8CI)
- 3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine, 9-methyl-
-
- Inchi: 1S/C10H21N3/c1-12-9-3-2-4-10(12)8-13(7-9)6-5-11/h9-10H,2-8,11H2,1H3
- InChI Key: LGDXJCRFLQAFDZ-UHFFFAOYSA-N
- SMILES: C12N(C)C(CCC1)CN(CCN)C2
Computed Properties
- Exact Mass: 183.17373
Experimental Properties
- Density: 0.995±0.06 g/cm3(Predicted)
- Boiling Point: 275.3±8.0 °C(Predicted)
- PSA: 32.5
- pka: 10.11±0.10(Predicted)
3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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